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Compound of Interest

Compound Name: 1,3-Dimethyl-5-hydroxyuracil

Cat. No.: B1347179

In-Depth Technical Guide: 1,3-Dimethyl-5-
hydroxyuracil

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Dimethyl-5-hydroxyuracil,
including its chemical identity, molecular structure, physicochemical properties, a proposed
synthetic protocol, and a discussion of its potential biological relevance based on related
compounds.

Chemical Identity and Molecular Structure
CAS Number: 20406-86-4, 408335-42-2[1]

Molecular Formula: CeHsN20s3

IUPAC Name: 5-hydroxy-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
Synonyms: 1,3-Dimethyl-5-hydroxyuracil

Molecular Structure:

« SMILES: CN1C=C(C(=0)N(C1=0)C)O
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The molecular structure of 1,3-Dimethyl-5-hydroxyuracil consists of a pyrimidine-2,4-dione
ring (uracil) with methyl groups attached to both nitrogen atoms (at positions 1 and 3) and a
hydroxyl group at position 5.

Physicochemical Properties

The following table summarizes the key computed physicochemical properties of 1,3-Dimethyl-
5-hydroxyuracil.

Property Value Source
Molecular Weight 156.14 g/mol PubChem[2]
XLogP3 -0.8 PubChem|[2]
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 3 PubChem
Rotatable Bond Count 0 PubChem
Exact Mass 156.05349212 g/mol PubChem|[2]
Monoisotopic Mass 156.05349212 g/mol PubChem|[2]
Topological Polar Surface Area  60.9 A2 PubChem|[2]
Heavy Atom Count 11 PubChem
Complexity 246 PubChem|[2]

Experimental Protocols

A detailed, peer-reviewed synthesis protocol for 1,3-Dimethyl-5-hydroxyuracil is not readily
available in the public domain. However, based on the known reactivity of related compounds,
a plausible synthetic route can be proposed starting from the commercially available precursor,
1,3-dimethyluracil. The key transformation is the hydroxylation of the C5-position of the uracil
ring. One documented method for a similar transformation involves the reaction of 1,3-
dimethyluracil with the sulphate radical (SO47).[3]
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Proposed Synthesis of 1,3-Dimethyl-5-hydroxyuracil from 1,3-Dimethyluracil

This proposed protocol is based on the radical-mediated hydroxylation of the uracil ring and
should be adapted and optimized under appropriate laboratory conditions.

Materials:

e 1,3-Dimethyluracil

o Potassium persulfate (K2S20s)

 t-Butanol

e Deionized water

o High-performance liquid chromatography (HPLC) system for purification
* NMR spectrometer and mass spectrometer for characterization
Procedure:

e Reaction Setup: In a suitable reaction vessel, dissolve 1,3-dimethyluracil in a mixture of
deionized water and t-butanol.

o Radical Generation: Add potassium persulfate to the solution. The reaction can be initiated
by photolysis (UV irradiation) or thermolysis to generate the sulphate radical (SOa47).

e Reaction: The sulphate radical will react with 1,3-dimethyluracil, leading to the formation of a
C(5)-OH adduct radical.[3] This intermediate is then converted to 1,3-dimethyl-5-
hydroxyuracil.

e Monitoring: The progress of the reaction should be monitored by a suitable analytical
technique, such as thin-layer chromatography (TLC) or HPLC.

o Work-up: Once the reaction is complete, the solvent should be removed under reduced
pressure.
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 Purification: The crude product should be purified using column chromatography or
preparative HPLC to isolate 1,3-Dimethyl-5-hydroxyuracil.

o Characterization: The structure and purity of the final product should be confirmed by NMR
spectroscopy (*H and 13C) and mass spectrometry.

Biological Activity and Signaling Pathways

There is currently a lack of specific data on the biological activity and involvement in signaling
pathways of 1,3-Dimethyl-5-hydroxyuracil. However, the biological roles of the parent
compound, 5-hydroxyuracil, and the general effects of N-methylation of uracil derivatives can
provide some context for its potential biological relevance.

5-Hydroxyuracil:

5-Hydroxyuracil is a known product of oxidative DNA damage, arising from the deamination of
cytosine.[4] It is recognized by DNA repair enzymes, and its presence in DNA can have
mutagenic potential.[4] Studies have shown that 5-hydroxyuracil can form stable base pairs
with all four canonical DNA bases, which may contribute to its role in mutagenesis.[5] Human
uracil DNA N-glycosylase has been shown to excise 5-hydroxyuracil from DNA.[6] The incision
activity for 5-hydroxyuracil has been observed to vary in different grades of non-muscle-
invasive bladder cancer, suggesting a potential role in cancer biology.[7]

N-Methylated Uracils:

N-methylation of uracil and its derivatives is a common modification that can significantly alter
their biological properties. Methylation can affect the compound's solubility, membrane
permeability, and interaction with biological targets.[8] Methylated uracil derivatives are a class
of compounds with a wide range of therapeutic applications, including anticancer and antiviral
activities.[9] For example, 6-methyluracil is used in medicine to improve tissue metabolism and
regeneration.[10] The methylation of uracil at the C5 position to form thymine is a crucial step in
DNA biosynthesis.[11]

Disclaimer: The biological activities described above pertain to related compounds and should
not be directly attributed to 1,3-Dimethyl-5-hydroxyuracil without specific experimental
evidence.
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Visualizations

The following diagram illustrates the proposed synthetic pathway for 1,3-Dimethyl-5-
hydroxyuracil.

Proposed Synthesis of 1,3-Dimethyl-5-hydroxyuracil
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Caption: Proposed synthesis of 1,3-Dimethyl-5-hydroxyuracil.
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Safety and Handling

Specific toxicity data for 1,3-Dimethyl-5-hydroxyuracil is not available. However, as with any
chemical compound, it should be handled with care in a laboratory setting. General safety
precautions for related N-methylated uracils include wearing personal protective equipment
(gloves, lab coat, and safety glasses), avoiding inhalation of dust, and ensuring adequate
ventilation.[12] For compounds like 5-Fluorouracil, which is a potent therapeutic agent, specific
handling procedures are required to avoid exposure. It is recommended to consult the Safety
Data Sheet (SDS) from the supplier for specific handling and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347179#1-3-dimethyl-5-hydroxyuracil-cas-number-
and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL1966403&productDescription=1+3-DIMETHYLURACIL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1347179#1-3-dimethyl-5-hydroxyuracil-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1347179#1-3-dimethyl-5-hydroxyuracil-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1347179#1-3-dimethyl-5-hydroxyuracil-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1347179#1-3-dimethyl-5-hydroxyuracil-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1347179?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

